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Compound of Interest

Compound Name: 19(R)-HETE

Cat. No.: B049644 Get Quote

The proper disposal of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE), a biologically active

lipid metabolite, is crucial for maintaining laboratory safety and environmental compliance. As a

researcher, scientist, or drug development professional, understanding the appropriate

handling and disposal procedures is paramount. This guide provides essential, step-by-step

information to ensure the safe management of 19(R)-HETE waste.

While specific institutional and local regulations must always be followed, the following

information outlines the best practices for the disposal of 19(R)-HETE, which is commonly

supplied as a solution in an organic solvent, such as ethanol.

Key Properties of 19(R)-HETE
A summary of the relevant physical and chemical properties of 19(R)-HETE is provided below.

This information is critical for assessing the potential hazards and determining the appropriate

disposal route.
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Property Data

Chemical Formula C₂₀H₃₂O₃

Molecular Weight 320.5 g/mol

Formulation Typically a solution in ethanol

Solubility
DMF: 20 mg/ml; DMSO: 20 mg/ml; Ethanol: 50

mg/ml; PBS (pH 7.2): 0.5 mg/ml.[1][2]

Storage Temperature -20°C.[1][2]

Stability ≥ 2 years at -20°C.[1][2]

Appearance A solution in ethanol

Step-by-Step Disposal Protocol for 19(R)-HETE
The following procedure outlines the recommended steps for the safe disposal of 19(R)-HETE.

This protocol is based on general principles of hazardous waste management and should be

adapted to comply with your institution's specific guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle 19(R)-HETE and its waste in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Waste Segregation and Container Selection:
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Designate a specific, properly labeled hazardous waste container for 19(R)-HETE and

materials contaminated with it.

The container must be compatible with the solvent (e.g., ethanol), which is flammable. A

high-density polyethylene (HDPE) or glass container with a secure screw cap is

recommended.

Do not mix 19(R)-HETE waste with incompatible waste streams. It should be collected as a

halogen-free organic solvent waste.

3. Labeling the Hazardous Waste Container:

Clearly label the waste container with the words "Hazardous Waste".

Indicate the full chemical name: "19(R)-hydroxyeicosatetraenoic acid in Ethanol".

List the approximate concentrations and volumes of the components.

Include the appropriate hazard pictograms for flammable liquids and any other applicable

hazards.

Note the accumulation start date on the label.

4. Waste Collection:

Liquid Waste: Carefully transfer unused 19(R)-HETE solutions and solvent rinses into the

designated hazardous waste container using a funnel to prevent spills.

Solid Waste: Dispose of contaminated materials such as pipette tips, gloves, and absorbent

paper in a separate, clearly labeled solid hazardous waste container.

Do not overfill the waste container; a maximum of 90% capacity is a common guideline to

allow for expansion.[3]

Keep the waste container securely closed when not in use.[3]

5. Storage of Hazardous Waste:
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Store the hazardous waste container in a designated satellite accumulation area near the

point of generation.

Ensure the storage area is well-ventilated and away from sources of ignition.

Segregate the waste container from incompatible chemicals.

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation and handover.

Do not dispose of 19(R)-HETE or its containers in the regular trash or down the drain.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 19(R)-HETE.
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Workflow for 19(R)-HETE Disposal
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Caption: A flowchart outlining the key stages for the safe disposal of 19(R)-HETE waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that this biologically active compound is managed responsibly from procurement to disposal.

Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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